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Abstract

Bis[4-(2-hydroxyethoxy)-3,5-dibromophenyl] sulfone is a halogenated aromatic compound
characterized by a diaryl sulfone core, extensive bromination, and terminal hydroxyethoxy
functional groups. This guide provides a comprehensive overview of its fundamental
physicochemical properties, with a primary focus on its molecular weight, alongside validated
protocols for its analytical characterization. We delve into the causality behind experimental
choices for techniques such as High-Resolution Mass Spectrometry (HRMS) and Nuclear
Magnetic Resonance (NMR) spectroscopy, which are essential for structural confirmation and
purity assessment. Furthermore, this document explores the compound's potential applications
as a monomer in polymer science and as a scaffold in medicinal chemistry, providing a
technical resource for professionals in chemical synthesis and drug development.

Introduction

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1266683#bc-rfq
https://www.benchchem.com/product/b1266683/docs?utm_src=pdf-body#a-technical-guide-to-bis-4-2-hydroxyethoxy-3-5-dibromophenyl-sulfone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266683?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Diaryl sulfones are a class of compounds recognized for their thermal stability and chemical
resistance. The incorporation of bromine atoms into the aromatic rings, as seen in Bis[4-(2-
hydroxyethoxy)-3,5-dibromophenyl] sulfone, often imparts flame-retardant properties and
modulates the electronic nature of the molecule. The presence of terminal hydroxyl groups
offers reactive sites for further chemical modification, such as polymerization or derivatization.
Understanding the precise molecular characteristics of this compound is the foundational step
for its application in materials science, as a synthetic intermediate, or in the development of
novel bioactive agents. Halogenated compounds, particularly those containing bromine, are of
significant interest in medicinal chemistry for their ability to form halogen bonds and enhance
binding affinity to biological targets.[1][2]

Physicochemical Properties and Molecular Weight

The defining characteristic of any chemical entity is its molecular composition, which dictates its
molecular weight and subsequent behavior. Bis[4-(2-hydroxyethoxy)-3,5-dibromophenyl]
sulfone is a symmetrical molecule containing four bromine atoms, which significantly
contributes to its high molecular mass.

The molecular formula is CieH14BraOeS.[3][4][5] Based on this formula, the average molecular
weight is calculated to be 653.96 g/mol .[3][4][5] Commercial suppliers may list slight variations,
such as 653.97 g/mol , due to differences in isotopic abundance calculations.[6] For high-
precision applications, such as mass spectrometry, the monoisotopic mass is the more relevant
value.

A summary of its key properties is presented below:

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/product/b1266683/docs?utm_src=pdf-body#a-technical-guide-to-bis-4-2-hydroxyethoxy-3-5-dibromophenyl-sulfone
https://www.benchchem.com/product/b1266683/docs?utm_src=pdf-body#a-technical-guide-to-bis-4-2-hydroxyethoxy-3-5-dibromophenyl-sulfone
https://www.mdpi.com/1422-0067/23/15/8490
https://pubmed.ncbi.nlm.nih.gov/29864895/
https://www.benchchem.com/product/b1266683/docs?utm_src=pdf-body#a-technical-guide-to-bis-4-2-hydroxyethoxy-3-5-dibromophenyl-sulfone
https://www.benchchem.com/product/b1266683/docs?utm_src=pdf-body#a-technical-guide-to-bis-4-2-hydroxyethoxy-3-5-dibromophenyl-sulfone
https://labsolu.ca/shop/chemicals-biochemicals/organic-building-blocks/bis35-dibromo-4-2-hydroxyethoxyphenyl-sulfone/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3750382.htm
https://cymitquimica.com/products/3B-B1572/bis35-dibromo-4-2-hydroxyethoxyphenyl-sulfone/
https://labsolu.ca/shop/chemicals-biochemicals/organic-building-blocks/bis35-dibromo-4-2-hydroxyethoxyphenyl-sulfone/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3750382.htm
https://cymitquimica.com/products/3B-B1572/bis35-dibromo-4-2-hydroxyethoxyphenyl-sulfone/
https://www.sigmaaldrich.com/JP/ja/product/aladdinscientific/alnh9a9dc27a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266683?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

Molecular Formula C16H14BrsO6S [3114]

Average Molecular Weight 653.96 g/mol [31141[5]

CAS Number 53714-39-9 [31[4]1[5]
White to off-white crystalline

Appearance [5]
powder

Purity Typically >96.0% (by GC) [5]

- Soluble in Dimethylformamide

Solubility [3]

(DMF)

Bis[3,5-dibromo-4-(2-
Synonyms [31[5]
hydroxyethoxy)phenyl] Sulfone

Synthesis and Mechanistic Considerations

While specific, detailed synthesis routes for this exact molecule are not extensively published in
peer-reviewed literature, its structure suggests a logical synthetic pathway based on
established organosulfur and etherification chemistry. A plausible approach involves two key
transformations:

» Electrophilic Bromination: Starting with a precursor like 4,4'-dihydroxydiphenyl sulfone
(Bisphenol S), electrophilic aromatic substitution using a brominating agent (e.g., Brz in a
suitable solvent) would install the four bromine atoms ortho to the hydroxyl groups. The
hydroxyl groups are strong activating groups, directing bromination to these positions.

» Williamson Ether Synthesis: The resulting tetrabromobisphenol S would then be reacted with
a 2-haloethanol (e.g., 2-chloroethanol or 2-bromoethanol) under basic conditions (e.g., using
NaOH or K2COs). The base deprotonates the phenolic hydroxyl groups, forming a phenoxide
ion that acts as a nucleophile, displacing the halide to form the terminal hydroxyethoxy
ethers.

A patent for a related compound, bis-(4-allyloxy-3,5-dibromophenyl)-sulfone, describes a
similar etherification process where the tetrabrominated precursor is reacted with allyl chloride
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in the presence of an alkali.[7] This supports the feasibility of the proposed ether synthesis

step.

Analytical Characterization: A Self-Validating
Workflow

Confirming the identity, purity, and molecular weight of Bis[4-(2-hydroxyethoxy)-3,5-
dibromophenyl] sulfone requires a multi-technique, or orthogonal, approach. This ensures a
self-validating system where data from one method corroborates the findings of another,
providing the highest degree of confidence.
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Caption: Workflow for the validation of Bis[4-(2-hydroxyethoxy)-3,5-dibromophenyl]
Sulfone.
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High-Performance Liquid Chromatography (HPLC)

e Purpose: To assess the purity of the synthesized compound.

o Rationale: HPLC separates the target compound from unreacted starting materials,
byproducts, and impurities. A high-purity sample (>95%) is crucial for accurate spectral
analysis and for any downstream applications. Commercial sources often specify purity as
>96.0% as determined by Gas Chromatography (GC), a similar separation technique.[5]

e Protocol:

o Mobile Phase Preparation: Prepare an appropriate mobile phase, typically a mixture of
acetonitrile and water or methanol and water, with 0.1% formic acid or trifluoroacetic acid

to improve peak shape.

o Sample Preparation: Accurately weigh and dissolve a small amount of the compound
(approx. 1 mg/mL) in a suitable solvent like DMF or acetonitrile.

o Injection & Analysis: Inject the sample onto a C18 reverse-phase column. Run a gradient
elution method (e.g., 10% to 90% acetonitrile over 20 minutes).

o Detection: Monitor the elution profile using a UV detector at a wavelength where the

aromatic rings absorb, such as 254 nm.

o Data Analysis: Integrate the peak areas. The purity is calculated as the area of the main
peak divided by the total area of all peaks.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e Purpose: To confirm the chemical structure.

o Rationale: NMR provides detailed information about the chemical environment of hydrogen
(*H NMR) and carbon (*3C NMR) atoms. The number of signals, their splitting patterns
(multiplicity), and their chemical shifts must align with the proposed structure.

o Expected *H NMR Signals:

o Asinglet for the four equivalent aromatic protons (Ar-H).
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o Two triplets for the non-equivalent methylene protons (-O-CH2-CH2-OH) of the
hydroxyethoxy groups.

o A signal for the hydroxyl protons (-OH), which may be a broad singlet and can be
confirmed by D20 exchange.

o Expected 13C NMR Signals:

o Signals corresponding to the four distinct types of carbon atoms in the aromatic rings
(quaternary carbons attached to Br, S, O, and the tertiary carbon with H).

o Two signals for the two different methylene carbons in the hydroxyethoxy side chains.

High-Resolution Mass Spectrometry (HRMS)

e Purpose: To provide an exact mass measurement, confirming the elemental composition and
molecular weight.

o Rationale: HRMS can measure mass-to-charge ratios (m/z) to four or five decimal places.
This high precision allows for the unambiguous determination of the compound's elemental
formula. A key feature to observe is the distinct isotopic pattern caused by the four bromine
atoms (’°Br and #Br have a natural abundance of ~50.7% and ~49.3%, respectively), which
results in a characteristic cluster of peaks.

e Protocol:

o Sample Preparation: Prepare a dilute solution (e.g., 10-50 puM) of the compound in a
solvent compatible with the ionization source, such as methanol or acetonitrile.

o lonization: Use a soft ionization technique like Electrospray lonization (ESI) to generate
intact molecular ions, likely observed as protonated molecules [M+H]* or sodium adducts
[M+Na]*.

o Mass Analysis: Analyze the ions using a high-resolution mass analyzer (e.g., Orbitrap or
TOF).

o Data Analysis: Compare the measured exact mass of the monoisotopic peak with the
theoretical exact mass calculated for C1eH14BrsOeS. The difference should be less than 5
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ppm. Verify the characteristic isotopic pattern for a molecule containing four bromine
atoms.

Applications and Future Directions

The unique structure of Bis[4-(2-hydroxyethoxy)-3,5-dibromophenyl] sulfone makes it a
valuable molecule in several scientific domains.

Polymer Chemistry

The two terminal hydroxyl groups make this compound an ideal diol monomer. It can be used
in polycondensation reactions with diacids or diisocyanates to produce specialty polymers like
polyesters or polyurethanes. The incorporation of the tetrabrominated diaryl sulfone unit into
the polymer backbone would confer:

o High Thermal Stability: Due to the rigid and stable sulfone bridge.

 Inherent Flame Retardancy: The high bromine content can act as a radical trap in the gas
phase during combustion, interrupting the fire cycle.

o Chemical Resistance: The sulfone group is known for its inertness.
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Caption: Role as a monomer in specialty polymer synthesis.

Medicinal Chemistry and Drug Development

While no specific biological activity has been reported for this compound, the diaryl sulfone
scaffold is a well-established pharmacophore found in numerous antimicrobial and anticancer
agents.[8][9][10] The bromination pattern and flexible side chains present opportunities for
library synthesis and structure-activity relationship (SAR) studies. The terminal hydroxyls serve
as convenient handles for derivatization to explore new chemical space and potentially develop
novel therapeutic agents. The bromine atoms can engage in halogen bonding, a type of non-
covalent interaction that can enhance drug-target binding affinity and specificity.

Conclusion

Bis[4-(2-hydroxyethoxy)-3,5-dibromophenyl] sulfone is a precisely defined chemical entity
with a molecular weight of 653.96 g/mol . Its structure, characterized by a stable sulfone core,
dense bromination, and reactive hydroxyl termini, makes it a compound of significant interest.
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The robust analytical workflow detailed herein, combining chromatographic and spectroscopic
techniques, provides a reliable framework for its characterization, ensuring the integrity of any
subsequent research or development. Its potential as a flame-retardant monomer and as a
versatile scaffold for medicinal chemistry highlights its importance for materials and life science
professionals.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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